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Compound Name:
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Cat. No.: B4011858

Get Quote

Executive Summary & Chemical Identity

Phenyl 2-(4-morpholinyl)-5-nitrobenzoate is a specialized intermediate characterized by a

benzoic acid core substituted with a nitro group at the 5-position and a morpholine ring at the 2-
position, esterified with a phenol moiety. This compound serves as a versatile scaffold in the
synthesis of heterocyclic pharmaceutical agents, particularly quinazolines and benzoxazinones,
which are frequent pharmacophores in kinase inhibitors (e.g., PISBK/mTOR pathway).

The presence of the phenyl ester functionality distinguishes this molecule from common alkyl
esters (methyl/ethyl), imparting higher reactivity toward nucleophiles (aminolysis) and making it
a potential "activated ester" for direct amide coupling or a substrate for esterase activity
assays.

Chemical Structure Data
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Property Specification

IUPAC Name Phenyl 2-(morpholin-4-yl)-5-nitrobenzoate
Molecular Formula C17H16N20s

Molecular Weight 328.32 g/mol

2-Amino-5-nitrobenzoic acid (Anthranilic acid
Core Scaffold o
derivative)

Nitro (-NOz2), Morpholine (tertiary amine/ether),

Key Functional Groups
Phenyl Ester (-COOPh)

Predicted LogP ~2.8 — 3.2 (Lipophilic)

H-Bond Donors/Acceptors 0 Donors / 6 Acceptors

Yellow to Orange Crystalline Solid (Predicted
Appearance ) .
based on nitroaniline chromophore)

Synthetic Methodology

The synthesis of phenyl 2-(4-morpholinyl)-5-nitrobenzoate relies on nucleophilic aromatic
substitution (

) and esterification strategies. Two primary routes are viable, with Route B generally preferred
for higher yields and purity.

Route A: Stepwise on Activated Ester

This route involves the formation of the phenyl ester prior to the introduction of the morpholine
ring. The electron-withdrawing nature of the phenyl ester (relative to alkyl esters) enhances the
electrophilicity of the 2-position, facilitating the substitution of the leaving group (Cl or F).

« Esterification: React 2-chloro-5-nitrobenzoic acid with phenol using

(via acid chloride) or DCC/DMAP coupling to yield phenyl 2-chloro-5-nitrobenzoate.

e Nucleophilic Substitution (
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): React the intermediate with morpholine (1.1 equiv) and a non-nucleophilic base (e.g.,
DIPEA or

) in an aprotic solvent (DMF or Acetonitrile) at 60—80°C.

o Mechanism: The 2-chloro position is activated by the ortho-carbonyl and para-nitro groups,
allowing rapid displacement by the morpholine nitrogen.

Route B: Convergent Esterification (Recommended)

This route builds the core acid first, avoiding potential side reactions (e.g., aminolysis of the
active phenyl ester by morpholine).

e Reaction: React 2-chloro-5-nitrobenzoic acid with excess morpholine (acting as solvent and
base) or morpholine/TEA in water/ethanol reflux.

o Product:2-(4-morpholinyl)-5-nitrobenzoic acid (Precipitates as a yellow solid upon
acidification).

o Activated Ester Coupling: React the isolated acid with phenol using a coupling agent
(EDC-HCI/DMAP or DCC) in DCM.

o Advantage: Ensures the morpholine is installed quantitatively before the sensitive ester
linkage is formed.

Experimental Protocol (Route B - Step 2)
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Reagents: 2-(4-morpholinyl)-5-nitrobenzoic acid (1.0 equiv), Phenol (1.1 equiv), EDC-HCI (1.2
equiv), DMAP (0.1 equiv), DCM (0.1 M).

Dissolve the acid and phenol in anhydrous DCM under

atmosphere.

e Add DMAP followed by EDC-HCI at 0°C.
e Warm to room temperature and stir for 12-16 hours.
e Workup: Wash with 1M HCI (to remove DMAP/EDC), sat.

(to remove unreacted acid/phenol), and brine.

e Purification: Recrystallize from EtOH or flash chromatography (Hexane/EtOAc).

Reactivity & Mechanistic Pathways

The chemical behavior of phenyl 2-(4-morpholinyl)-5-nitrobenzoate is defined by two
reactive centers: the phenyl ester (susceptible to acyl substitution) and the nitro group
(susceptible to reduction).

Activated Ester Reactivity (Aminolysis)

Phenyl esters are significantly more reactive than methyl/ethyl esters due to the lower

of the leaving group (phenol

vs. methanol

).

e Reaction: Treatment with primary amines (
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) yields the corresponding benzamide without additional coupling reagents.

« Utility: This property allows the molecule to function as a stable "activated intermediate” for
library synthesis of amide derivatives.

Reductive Cyclization

Reduction of the nitro group (using

, or
) yields the 5-amino derivative.

o Pathway: The resulting 2-morpholino-5-aminobenzoic acid ester is a critical precursor.

o Cyclization: Reaction with formamide, urea, or cyanogen bromide can close the ring to form
quinazoline or benzimidazole scaffolds, which are privileged structures in kinase inhibitors
(e.g., Gefitinib, Erlotinib analogs).

Visualization of Chemical Pathways

The following diagram illustrates the synthesis and downstream utility of the compound.

R-NH2 Benzamide
(Aminolysis Derivative

Morpholine, Heat Phenol, EDC/DMAP

2-Chloro-5- (SnAr) w | 2-(4-morpholinyl)- Esterification Phenyl 2-(4-morpholinyl)- H2, PdiC
nitrobenzoic Acid 5-nitrobenzoic Acid 5-nitrobenzoate w» Cyclization
5-Amino (e.g., Urea) > Quinazoline
Derivative Scaffold

Click to download full resolution via product page

Figure 1: Synthetic route and downstream transformations of Phenyl 2-(4-morpholinyl)-5-

nitrobenzoate.

Physicochemical Properties & Stability
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Understanding the physical behavior of this compound is critical for assay development and

formulation.
Parameter Value/Description Implication
Requires DMSO or co-solvents
Solubility (Water) Very Low (< 10 uM) (e.g., PEG-400) for biological
assays.
B ] ] Compatible with standard
Solubility (Organic) High (DCM, DMSO, EtOAc) ) )
organic synthesis workflows.
The phenyl ester is susceptible
to hydrolysis in aqueous
Stability (pH 7.4) Moderate buffers over time (
h). Prepare fresh stocks.
The nitroaniline motif imparts a
strong yellow color, useful for
Chromophore nm TLC monitoring or
spectrophotometric
concentration determination.
Stability Warning

The phenyl ester linkage is labile. In basic media (

) or in the presence of strong nucleophiles (thiols, hydroxide), the ester will hydrolyze to release
phenol and the parent 2-morpholino-5-nitrobenzoic acid. This hydrolysis can be monitored by
UV-Vis spectroscopy (shift in

or appearance of phenol absorbance).

Biological Relevance & Applications

While the specific phenyl ester may not be a marketed drug, its structural components are
highly relevant in medicinal chemistry.
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» Kinase Inhibitor Fragment: The 2-morpholinobenzoic acid core mimics the hinge-binding
region of many ATP-competitive inhibitors. The morpholine oxygen often forms a hydrogen
bond with the kinase hinge region.

o Covalent Probe Development: Phenyl esters can act as mild acylating agents for active-site
serine residues in serine hydrolases, potentially serving as activity-based probes (ABPS).

e Prodrug Concept: Although phenols are generally toxic, substituted phenyl esters are
sometimes explored as prodrugs to improve lipophilicity before being cleaved by plasma
esterases.

Safety & Handling

» Nitro Compounds: Potential explosion hazard if heated under confinement (though this
specific derivative is high MW and likely stable). Treat as potentially mutagenic (Ames
positive) until proven otherwise.

e Morpholine: The free base is corrosive; however, the morpholine moiety in this molecule is
bound.

e Phenol Release: Hydrolysis releases phenol, which is toxic and corrosive. Handle with
gloves and adequate ventilation.
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e To cite this document: BenchChem. [Technical Monograph: Phenyl 2-(4-morpholinyl)-5-
nitrobenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b4011858/docs#technical-monograph-phenyl-2-4-
morpholinyl-5-nitrobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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